Cas no 1805017-45-1 (Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1805017-45-1
• MF: C₁₀H₁₀F₃IN₂O₃
• MW: 390.097685337067
• CID: 4814002
• Update Time: 2025-10-29

Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H10F3IN2O3/c1-2-18-9(17)7-6(19-10(11,12)13)4-16-5(3-15)8(7)14/h4H,2-3,15H2,1H3
• InChI Key： LMETZQFAYVZKPE-UHFFFAOYSA-N
• SMILES： IC1C(CN)=NC=C(C=1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Guide to Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805017-45-1)

Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805017-45-1) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, an iodo substituent, and a trifluoromethoxy group, making it a valuable intermediate for drug discovery and material science applications.

The molecular structure of Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate offers exceptional versatility in synthetic chemistry. Researchers are particularly interested in its potential as a building block for developing novel heterocyclic compounds, which are crucial in modern medicinal chemistry. The presence of both electron-withdrawing (trifluoromethoxy) and electron-donating (aminomethyl) groups creates interesting electronic properties that can be exploited in various chemical reactions.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate has grown significantly due to their enhanced metabolic stability and bioavailability in pharmaceutical applications. The trifluoromethoxy group in particular has become a hot topic in drug design, as it often improves the pharmacokinetic properties of lead compounds without significantly altering their molecular size.

The synthetic utility of CAS 1805017-45-1 extends beyond pharmaceuticals. Materials scientists are exploring its potential in creating advanced organic electronic materials, where the combination of pyridine core and fluorinated groups can contribute to desirable electronic characteristics. The compound's iodo substituent provides an excellent handle for further functionalization through various cross-coupling reactions, making it a versatile intermediate in organic synthesis.

From a commercial perspective, Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate represents a growing segment in the fine chemicals market. As research into targeted therapies and specialized materials continues to expand, the demand for such structurally complex intermediates is expected to rise. Current market analysis suggests increasing interest from both academic institutions and industrial R&D departments in this class of compounds.

Quality control and characterization of CAS 1805017-45-1 are critical aspects for researchers. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure the compound's purity and structural integrity. The presence of multiple functional groups requires careful synthetic optimization to achieve high yields and purity levels suitable for research applications.

The stability profile of Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate is another important consideration for potential users. While the compound demonstrates good stability under standard laboratory conditions, proper storage in anhydrous environments at controlled temperatures is recommended to maintain its chemical integrity over extended periods. The ethyl ester functionality in particular may be susceptible to hydrolysis under certain conditions.

Recent publications in leading chemistry journals have highlighted innovative applications of pyridine-4-carboxylate derivatives similar to CAS 1805017-45-1. These include their use as precursors for metal-organic frameworks (MOFs), catalysts in asymmetric synthesis, and key intermediates in the development of novel kinase inhibitors. The compound's structural features make it particularly interesting for researchers working on fluorine-containing pharmaceuticals, a rapidly growing segment of the drug development pipeline.

For synthetic chemists working with Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate, understanding its reactivity patterns is essential. The aminomethyl group offers opportunities for further derivatization through amide formation or reductive amination, while the iodo substituent can participate in various cross-coupling reactions. These multiple points of reactivity make the compound a valuable scaffold for creating diverse molecular architectures.

As research into heterocyclic chemistry continues to advance, compounds like Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate are gaining attention for their potential in addressing current challenges in medicinal chemistry. The combination of fluorine and nitrogen-containing heterocycles is particularly relevant in the development of new CNS-active compounds and antimicrobial agents, areas of significant interest in contemporary pharmaceutical research.

The global market for specialty pyridine derivatives is projected to grow steadily, with CAS 1805017-45-1 positioned as an important compound in this sector. Pharmaceutical companies and research institutions are increasingly seeking such structurally complex intermediates to accelerate their drug discovery programs. The compound's unique combination of functional groups makes it particularly valuable for projects requiring structure-activity relationship (SAR) studies and lead optimization.

From an environmental and safety perspective, proper handling procedures should be followed when working with Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate. While not classified as highly hazardous, standard laboratory precautions for handling organic compounds should be observed. Researchers should consult the compound's material safety data sheet (MSDS) for specific handling and disposal guidelines.

Future research directions for CAS 1805017-45-1 and related compounds may include exploration of their photophysical properties, potential applications in catalysis, and further development as pharmacophores in drug design. The growing interest in fluorine-containing heterocycles suggests that this compound will remain relevant in chemical research for years to come, with potential applications emerging in fields ranging from medicinal chemistry to materials science.